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Compound of Interest

Compound Name: Pentachloroaniline

Cat. No.: B041903 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough examination of the solubility characteristics

of pentachloroaniline in water and various organic solvents. This document is intended to be

a critical resource for researchers, scientists, and professionals in drug development who

require a deep understanding of this compound's physicochemical properties.

Introduction to Pentachloroaniline
Pentachloroaniline is a chlorinated aromatic amine. Its structure, characterized by a benzene

ring substituted with five chlorine atoms and an amino group, renders it a compound with low

polarity. This inherent hydrophobicity significantly influences its solubility in aqueous and

organic media. Understanding its solubility is paramount for applications ranging from

environmental analysis to the synthesis of dyes and pesticides. Pentachloroaniline is

described as a yellow crystalline solid.

Quantitative Solubility Data
The solubility of pentachloroaniline exhibits a stark contrast between aqueous and organic

environments. While it is sparingly soluble in water, it shows a greater affinity for non-polar

organic solvents. The available quantitative and qualitative solubility data are summarized

below.
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Solvent Solubility Temperature (°C)

Water 0.03 mg/L 25

Alcohol (e.g., Ethanol) Soluble Not Specified

Diethyl Ether Soluble Not Specified

Petroleum Ether Soluble Not Specified

Hexane Readily Soluble Not Specified

Dichloromethane Readily Soluble Not Specified

Chloroform
Slightly Soluble (enhanced

with heating)
Not Specified

Dimethyl Sulfoxide (DMSO) Slightly Soluble Not Specified

Methanol
Slightly Soluble (enhanced

with heating)
Not Specified

Note: "Soluble" and "Slightly Soluble" are qualitative descriptors found in the literature. Specific

quantitative values for organic solvents are not readily available in published data.

Factors Influencing Solubility
The solubility of pentachloroaniline is governed by several key factors, primarily stemming

from its molecular structure.

Polarity: The five electron-withdrawing chlorine atoms and the non-polar benzene ring

contribute to the overall low polarity of the molecule. This leads to poor solubility in polar

solvents like water, which readily forms hydrogen bonds. Conversely, it is more soluble in

non-polar organic solvents where "like dissolves like" interactions can occur.[1]

Temperature: For most solid solutes, solubility in liquid solvents increases with temperature.

While specific data for pentachloroaniline is scarce, it is generally expected that its

solubility in organic solvents will increase with a rise in temperature.[1]

Solvent Properties: The chemical nature of the solvent plays a crucial role. Non-polar

solvents such as hexane and dichloromethane are more effective at solvating the non-polar
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pentachloroaniline molecule compared to polar protic or aprotic solvents.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b041903?utm_src=pdf-body
https://www.solubilityofthings.com/23456-pentachloroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041903?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer
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Shake-Flask Method Workflow
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Add excess pentachloroaniline
to water in a flask

Agitate at constant
temperature to reach equilibrium

Centrifuge to separate
solid and liquid phases

Analyze clear supernatant
for concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Pentachloroaniline Solubility: A Comprehensive
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041903#solubility-of-pentachloroaniline-in-water-and-
organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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